1-tert-butyl 3-methyl 6-oxoazepane-1,3-dicarboxylate
Overview
Description
1-tert-butyl 3-methyl 6-oxoazepane-1,3-dicarboxylate is a chemical compound with a unique structure that includes an azepane ring substituted with tert-butyl, methyl, and oxo groups
Preparation Methods
The synthesis of 1-tert-butyl 3-methyl 6-oxoazepane-1,3-dicarboxylate typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often involve the use of catalysts and specific solvents to facilitate the formation of the azepane ring. Industrial production methods may involve optimization of these synthetic routes to increase yield and purity.
Chemical Reactions Analysis
1-tert-butyl 3-methyl 6-oxoazepane-1,3-dicarboxylate undergoes various chemical reactions, including:
Oxidation: This reaction can introduce additional oxygen-containing functional groups.
Reduction: This reaction can reduce oxo groups to hydroxyl groups.
Substitution: This reaction can replace one functional group with another, often using reagents like halogens or nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-tert-butyl 3-methyl 6-oxoazepane-1,3-dicarboxylate has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis, enabling the construction of more complex molecules.
Biology: It may be used in the development of biologically active compounds, including potential pharmaceuticals.
Medicine: Research into its potential therapeutic effects is ongoing, with studies exploring its use in drug design and development.
Industry: It can be used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-tert-butyl 3-methyl 6-oxoazepane-1,3-dicarboxylate involves its interaction with molecular targets, such as enzymes or receptors. The pathways involved may include binding to active sites, altering enzyme activity, or modulating receptor function. These interactions can lead to various biological effects, depending on the specific target and context.
Comparison with Similar Compounds
1-tert-butyl 3-methyl 6-oxoazepane-1,3-dicarboxylate can be compared with similar compounds, such as:
tert-butyl 3-methyl-5-oxoazepane-1-carboxylate: This compound has a similar azepane ring but differs in the position and number of functional groups.
tert-butyl 3-oxoazetidine-1-carboxylate: This compound has a smaller ring structure and different functional groups. The uniqueness of this compound lies in its specific substitution pattern, which can influence its reactivity and applications.
Properties
CAS No. |
2758001-39-5 |
|---|---|
Molecular Formula |
C13H21NO5 |
Molecular Weight |
271.3 |
Purity |
95 |
Origin of Product |
United States |
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